2-(4-Nitrophenyl)chloriren-1-ium

• CAS No.: 919791-02-9
• Molecular Formula: C8H5ClNO2+
• Molecular Weight: 182.58 g/mol
• IUPAC Name: 2-(4-nitrophenyl)-1-chloroniacycloprop-2-ene
• InChI: InChI=1S/C8H5ClNO2/c11-10(12)7-3-1-6(2-4-7)8-5-9-8/h1-5H/q+1
• InChI Key: BNSXQRHJLNROIB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=C[Cl+]2)[N+](=O)[O-]

Description

2-(4-Nitrophenyl)chloriren-1-ium is a chemical compound characterized by the presence of a chlorirenium ion bonded to a 4-nitrophenyl group

Preparation Methods

The synthesis of 2-(4-Nitrophenyl)chloriren-1-ium typically involves the reaction of 4-nitrophenyl derivatives with chlorirenium precursors under controlled conditions. One common method involves the nucleophilic substitution reaction where 4-nitrophenyl chloride reacts with a chlorirenium ion source in the presence of a suitable catalyst . The reaction conditions often include moderate temperatures and the use of solvents such as dichloromethane or acetonitrile to facilitate the reaction.

Chemical Reactions Analysis

2-(4-Nitrophenyl)chloriren-1-ium undergoes various chemical reactions, including:

Reduction: The nitro group can be reduced to an amino group using reducing agents like sodium borohydride or hydrogen in the presence of a palladium catalyst.

Substitution: The chlorirenium ion can participate in nucleophilic substitution reactions, where nucleophiles such as amines or thiols replace the chlorine atom.

Oxidation: The compound can undergo oxidation reactions, particularly at the nitro group, forming nitroso or hydroxylamine derivatives under specific conditions.

Scientific Research Applications

2-(4-Nitrophenyl)chloriren-1-ium has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of various organic compounds, including pharmaceuticals and agrochemicals.

Biology: The compound’s derivatives are studied for their potential biological activities, such as antimicrobial and antioxidant properties.

Medicine: Research is ongoing to explore its potential as a precursor for drug development, particularly in targeting specific molecular pathways.

Industry: It is utilized in the production of dyes and pigments due to its chromophoric properties.

Mechanism of Action

The mechanism of action of 2-(4-Nitrophenyl)chloriren-1-ium involves its interaction with specific molecular targets. The nitro group can undergo reduction to form reactive intermediates that interact with cellular components, leading to various biological effects . The chlorirenium ion can also participate in electrophilic reactions, forming covalent bonds with nucleophilic sites in biomolecules .

Comparison with Similar Compounds

2-(4-Nitrophenyl)chloriren-1-ium can be compared with other chlorinated nitrophenyl compounds such as:

2-Chloro-4-nitrophenol: Similar in structure but differs in the position of the chlorine atom.

4-Chloro-2-nitrophenol: Another isomer with different reactivity and applications.

2,6-Dichloro-4-nitrophenol: Contains two chlorine atoms, leading to distinct chemical properties and uses.

These compounds share some chemical properties but differ in their reactivity and specific applications, highlighting the uniqueness of this compound in various research and industrial contexts.